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Compound of Interest

Compound Name: 3-Acetyl-2-chloropyridine

Cat. No.: B057767

Technical Support Center: 3-Acetyl-2-
chloropyridine

This guide provides essential information for the safe handling and storage of 3-Acetyl-2-
chloropyridine, addressing common questions and potential issues encountered during
research and development.

Frequently Asked Questions (FAQSs)

Q1: What are the primary hazards associated with 3-Acetyl-2-chloropyridine?

Al: 3-Acetyl-2-chloropyridine is classified as harmful and an irritant. Key hazards include:
o Harmful if swallowed: Acute oral toxicity.[1][2]

e Causes skin irritation: Can lead to redness and discomfort upon contact.[1][2]

» Causes serious eye irritation: May result in significant eye damage.[1][2]

e May cause respiratory irritation: Inhalation of vapors or mist can irritate the respiratory tract.

[1][2]

Q2: What are the recommended storage conditions for 3-Acetyl-2-chloropyridine?
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A2: Proper storage is crucial to maintain the stability and integrity of the compound. It is

recommended to store 3-Acetyl-2-chloropyridine under the following conditions:

Temperature: Store in a cool place, with some suppliers recommending 0-8°C.[3] Another
common recommendation is room temperature.[4] Always refer to the supplier-specific
recommendations.

Atmosphere: Store under an inert atmosphere to prevent degradation.[4]

Container: Keep the container tightly closed in a dry and well-ventilated place.[5] Containers
that have been opened must be carefully resealed and kept upright to prevent leakage.[5]

Q3: What personal protective equipment (PPE) should | use when handling 3-Acetyl-2-

chloropyridine?

A3: To minimize exposure and ensure personal safety, the following PPE is recommended:

Eye and Face Protection: Use a face shield and safety glasses that are tested and approved
under appropriate government standards such as NIOSH (US) or EN 166 (EU).[5]

Hand Protection: Handle with chemical-resistant gloves. Gloves must be inspected prior to
use. Use a proper glove removal technique (without touching the glove's outer surface) to
avoid skin contact.[5]

Body Protection: Wear appropriate protective clothing to prevent skin contact.

Respiratory Protection: If working in a poorly ventilated area or if vapors/mists are generated,
wear a suitable respirator.

Q4: What materials are incompatible with 3-Acetyl-2-chloropyridine?

A4: Avoid contact with strong oxidizing agents, strong acids, and strong reducing agents, as

these can lead to hazardous reactions.[5]

Troubleshooting Guide
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Issue

Possible Cause

Recommended Action

Accidental Skin Contact

Spillage or improper handling.

Immediately wash the affected
area with plenty of soap and
water.[6] Remove
contaminated clothing and
wash it before reuse.[7] If skin
irritation occurs, seek medical

advice.[6]

Accidental Eye Contact

Splashing during handling or

transfer.

Immediately rinse the eyes
cautiously with water for
several minutes. Seek medical

attention.

Accidental Inhalation

Inadequate ventilation or

aerosol generation.

Move the individual to fresh air.
If breathing is difficult, provide
oxygen. Seek immediate

medical attention.

Accidental Ingestion

Improper handling or
contamination of personal

items.

Do NOT induce vomiting.
Rinse mouth with water. Seek

immediate medical attention.

Material Degradation (e.g.,

color change)

Improper storage (exposure to
air, light, or incompatible

materials).

Ensure the compound is
stored under an inert
atmosphere, in a tightly sealed
container, and in a cool, dark

place as recommended.[4]

Quantitative Data Summary
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Property Value Source
Molecular Formula C7HeCINO [3]
Molecular Weight 155.58 g/mol [3]
Boiling Point 114°C /15 mmHg [4]
Flash Point >110°C [4]

0-8°C or Room Temperature
Storage Temperature [3][4]
(Inert Atmosphere)

Experimental Protocols

Protocol 1: General Handling Procedure

Preparation: Before handling, ensure you are in a well-ventilated area, preferably a chemical
fume hood. Have all necessary PPE on and an emergency spill kit readily available.

 Aliquoting: To handle the yellow liquid, use a calibrated pipette with a disposable tip.[3] Avoid
creating aerosols.

o Transfer: When transferring between containers, do so slowly and carefully to avoid
splashing.

o Post-Handling: After handling, wash your hands thoroughly.[5] Clean all equipment and the
work area to prevent cross-contamination.

» Waste Disposal: Dispose of unused product and contaminated materials as hazardous waste
in suitable, closed containers.[5]

Visual Workflow
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Workflow for Safe Handling and Storage of 3-Acetyl-2-chloropyridine

Start:

Receive Compound

:

Assess Hazards
(Review SDS)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Handle in Ventilated Area
(Fume Hood)

Store Appropriately

Conditions:
- 0-8°C or Room Temp
- Inert Atmosphere
- Tightly Sealed

After Use

Dispose of Waste

Spill Occurs

Follow Spill Protocol
(Evacuate, Contain, Clean)

(Hazardous Waste)

End:
Procedure Complete

Click to download full resolution via product page

Caption: Safe handling and storage workflow for 3-Acetyl-2-chloropyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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